N-[3-(1,3-benzothiazol-2-yl)phenyl]-2-(4-fluorobenzenesulfonyl)acetamide

• IUPAC Name: N-[3-(1,3-benzothiazol-2-yl)phenyl]-2-(4-fluorophenyl)sulfonylacetamide
• InChI: InChI=1S/C21H15FN2O3S2/c22-15-8-10-17(11-9-15)29(26,27)13-20(25)23-16-5-3-4-14(12-16)21-24-18-6-1-2-7-19(18)28-21/h1-12H,13H2,(H,23,25)
• InChI Key: PCUFGCLNCJPAGN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)C3=CC(=CC=C3)NC(=O)CS(=O)(=O)C4=CC=C(C=C4)F
• Molecular Formula: C21H15FN2O3S2
• Molecular Weight: 426.5 g/mol

Description

Benzothiazole is a heterocyclic compound that is part of many pharmaceuticals and industrial chemicals. Many researchers have synthesized derivatives of benzothiazole and studied their biological activities.

Synthesis Analysis

The synthesis of benzothiazole derivatives often involves reactions such as diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions.

Chemical Reactions Analysis

Benzothiazole derivatives can undergo a variety of chemical reactions, depending on the other functional groups present in the molecule. For example, the acetamide group could undergo hydrolysis, and the fluorobenzenesulfonyl group could participate in substitution reactions.

Scientific Research Applications

Antibacterial Activity

• F2536-1818 has been investigated as a potential antibacterial agent. .

Anti-Tubercular Properties

• Although specific studies on F2536-1818 are limited, benzothiazole derivatives have gained attention in the fight against tuberculosis. .

Medicinal Chemistry and Drug Design

• The quinazoline-4(3H)-one ring system, to which F2536-1818 belongs, is considered a privileged scaffold in medicinal chemistry. .
• .

Tyrosine Kinase Receptor Inhibition

• Quinazoline derivatives, including F2536-1818, have therapeutic potential as inhibitors of tyrosine kinase receptors (TKR). .

Anticancer Research

• While F2536-1818 itself lacks extensive anticancer data, other quinazoline derivatives exhibit remarkable anticancer activity. .

Laboratory Filtration Applications

• Interestingly, F2536-1818 is also associated with laboratory equipment. .

Mechanism of Action

The mechanism of action of benzothiazole derivatives can vary widely depending on the specific compound and its biological target. Some benzothiazole derivatives have been found to have antibacterial activity, potentially due to their ability to interfere with bacterial cell wall synthesis.

Future Directions

Research into benzothiazole derivatives is ongoing, with many potential applications in pharmaceuticals and other industries. Future research may focus on synthesizing new benzothiazole derivatives, studying their biological activities, and developing safer and more efficient methods for their synthesis.